1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine

• Molecular Formula: C14H21FN2
• Molecular Weight: 236.33 g/mol
• IUPAC Name: 1-(1-ethylpyrrolidin-2-yl)-N-[(3-fluorophenyl)methyl]methanamine
• InChI: InChI=1S/C14H21FN2/c1-2-17-8-4-7-14(17)11-16-10-12-5-3-6-13(15)9-12/h3,5-6,9,14,16H,2,4,7-8,10-11H2,1H3
• InChI Key: GRNNKDBWUIGPAD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1CNCC2=CC(=CC=C2)F

Description

1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine is a chemical compound supplied for research purposes. It is offered in its hydrochloride salt form (CAS 1261235-05-5) to enhance stability and solubility for experimental use . The molecular formula of the salt is C12H18ClFN2, with a molecular weight of 244.74 g/mol . This compound belongs to a class of pyrrolidine derivatives, which are prominent scaffolds in medicinal chemistry due to their presence in biologically active molecules. Compounds with similar structural motifs, featuring a fluorobenzyl group linked to an amine-substituted pyrrolidine, have been identified as key intermediates in pharmaceutical development and have shown research value in high-throughput screening programs . For instance, structurally related molecules have been investigated as selective inhibitors of parasitic enzymes, demonstrating the potential of this chemotype in the discovery of novel therapeutic agents . Researchers utilize this compound strictly in laboratory settings for the development and validation of biochemical assays, as a building block in synthetic chemistry, and for probing structure-activity relationships. This product is intended for research use only and is not for diagnostic or therapeutic use in humans or animals. Researchers should handle this material with appropriate precautions in a controlled laboratory environment.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through the cyclization of appropriate precursors under basic conditions.

Ethylation: The pyrrolidine ring is then ethylated using ethyl halides in the presence of a strong base such as sodium hydride.

Benzylamine Substitution: The final step involves the substitution of the benzylamine moiety with a fluorine atom. This can be achieved using fluorinating agents such as diethylaminosulfur trifluoride (DAST) under controlled conditions.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a suitable catalyst.

Major Products Formed:

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzylamine derivatives.

Scientific Research Applications

1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological receptors and enzymes.

Medicine: Investigated for its potential therapeutic effects in treating certain medical conditions.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Substituent Variations on the Aromatic Ring

The 3-fluorobenzyl group in the target compound can be compared to analogs with different aromatic substituents:

Compound Name	Aromatic Substituent	Molecular Weight	Key Features	Reference
1-(1-Ethylpyrrolidin-2-yl)-N-(4-methoxybenzyl)methanamine	4-methoxybenzyl	248.36 g/mol	Increased electron density due to methoxy group; may enhance solubility
N-(3-Fluorobenzyl)-1-(furan-2-yl)methanamine	Furan-2-yl	205.23 g/mol	Reduced steric bulk; potential for π-π interactions
1-(Pyridin-3-yl)-N-(2-thienylmethyl)methanamine	Pyridin-3-yl	Not reported	Nitrogen-rich aromatic system; possible metal coordination

Key Observations :

• Steric and Solubility Profiles : The furan analog () has a smaller aromatic system, which may reduce steric hindrance and improve membrane permeability but decrease hydrophobicity .

Variations in the Amine-Containing Moiety

The ethylpyrrolidine group distinguishes this compound from other tertiary amines:

Compound Name	Amine Structure	Molecular Weight	Notes	Reference
[(2RS)-1-ethylpyrrolidin-2-yl]methanamine	Ethylpyrrolidine	Not reported	Impurity in Amisulpride synthesis; lacks aromatic group
N-(Diphenylmethylene)-1-(pyridin-3-yl)-1-(pyridin-4-yl)methanamine	Pyridyl groups	Not reported	Bulky, planar structure; possible π-stacking interactions
1-(2-Thienyl)-N-[2-(trifluoromethyl)benzyl]methanamine	Thiophene and CF3-benzyl	Not reported	Enhanced lipophilicity due to CF3 group

Key Observations :

• Role of Pyrrolidine : The ethylpyrrolidine moiety contributes to basicity and conformational flexibility, which may enhance binding to biomolecular targets compared to rigid planar systems (e.g., pyridyl derivatives in ) .
• Lipophilicity : The trifluoromethylbenzyl group in increases lipophilicity, suggesting improved blood-brain barrier penetration relative to the 3-fluorobenzyl group .

Biological Activity

Overview

1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine is a synthetic compound that has garnered interest for its potential biological activities. This compound, characterized by its unique structural features, is being studied for various pharmacological effects, particularly in the fields of neuroscience and medicinal chemistry.

Chemical Structure

The compound can be described by the following structural formula:

$$\text{C}_{17}\text{H}_{23}\text{FN}_2$$

This structure includes a pyrrolidine ring, a fluorobenzyl group, and a methanamine moiety, which are essential for its biological interactions.

The biological activity of 1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine is believed to involve multiple mechanisms:

• Neurotransmitter Interaction : The piperidine-like structure allows it to interact with neurotransmitter receptors, potentially modulating neurotransmission pathways.
• Receptor Binding : The fluorobenzyl group enhances binding affinity through hydrophobic interactions, while the pyrrolidine moiety may engage in hydrogen bonding with receptor sites.
• Cellular Impact : Studies suggest that this compound can affect cellular processes such as proliferation and apoptosis, particularly in neuronal cells.

Antimicrobial Properties

Recent studies have indicated that compounds with similar structural motifs exhibit antimicrobial properties. For instance:

Compound	Activity Type	MIC (mg/mL)	Target Organism
2,6-Dipiperidino-1,4-dibromobenzene	Antibacterial	0.0039 - 0.025	S. aureus, E. coli
1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine	Antimicrobial (proposed)	TBD	TBD

This table illustrates the potential for similar compounds to exhibit significant antibacterial activity, suggesting that further research on 1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine could yield valuable insights into its efficacy against pathogens .

Neuropharmacological Effects

In vitro studies have demonstrated the compound’s capability to influence neuronal cell lines. Notably, modifications to related compounds have shown:

• Inhibition of Tubulin Assembly : Compounds structurally related to 1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine have been reported to inhibit tubulin assembly, affecting microtubule dynamics crucial for cell division .

Study on Antiproliferative Activity

A study focused on rigidin-inspired compounds demonstrated that derivatives similar to 1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine exhibited antiproliferative effects against HeLa cells. The results indicated significant cytotoxicity and modulation of cell cycle progression, emphasizing the potential therapeutic applications in cancer treatment .

Neurotoxicology Assessment

Research into synthetic cathinones has highlighted the neurotoxic profiles of compounds with similar structures. The S-enantiomer of related compounds showed higher oxidative stress and cytotoxicity in neuronal cells, indicating a need for careful evaluation of safety profiles for 1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine in future studies .

Q & A

Q. What are the common synthetic routes for preparing 1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine, and what key intermediates are involved?

Methodological Answer: The synthesis typically involves reductive amination or nucleophilic substitution. For example, a pyrrolidine derivative (e.g., 1-ethylpyrrolidin-2-ylmethanamine) can react with a 3-fluorobenzyl halide via nucleophilic substitution. Key intermediates include:

• 1-Ethylpyrrolidin-2-ylmethanamine : Synthesized by reducing the corresponding imine (e.g., using NaBH₄ in methanol at 0°C, as described in for similar amines).
• 3-Fluorobenzyl bromide : Prepared via bromination of 3-fluorotoluene.
  Reaction conditions (e.g., K₂CO₃ as a base in THF under N₂) and purification steps (e.g., column chromatography) are critical for yield optimization .

Q. How can researchers characterize the purity and structural identity of this compound?

Methodological Answer: Use a combination of techniques:

• ¹H/¹³C NMR : Confirm proton environments (e.g., fluorobenzyl aromatic protons at δ 7.3–7.5 ppm, ethylpyrrolidine protons at δ 1.2–3.0 ppm) .
• ESI-MS : Verify molecular weight (e.g., calculated [M+H]+ ion for C₁₄H₂₁FN₂: 237.17) .
• Elemental Analysis : Validate empirical formula (e.g., C, H, N within 0.3% of theoretical values) .

Advanced Research Questions

Q. What factors influence the stability of 1-(1-Ethylpyrrolidin-2-yl)-N-(3-fluorobenzyl)methanamine under varying experimental conditions?

Methodological Answer: Stability studies should assess:

• pH Sensitivity : Use buffered solutions (pH 1–13) and monitor decomposition via HPLC. The pyrrolidine moiety may protonate under acidic conditions, altering reactivity .
• Thermal Stability : Conduct thermogravimetric analysis (TGA) to determine decomposition temperatures (e.g., >200°C suggested by analogous compounds in ).
• Light Sensitivity : Store samples in amber vials and compare UV-vis spectra pre/post light exposure .

Q. How can researchers evaluate the compound’s potential as a ligand in coordination chemistry?

Methodological Answer:

• Spectroscopic Titrations : Monitor UV-vis or fluorescence changes upon addition of metal ions (e.g., Cu²⁺, Zn²⁺) in methanol/water .
• X-ray Crystallography : Co-crystallize with metals (e.g., La³⁺, as in ) to determine binding geometry.
• DFT Calculations : Predict binding energies and orbital interactions using software like Gaussian .

Q. What experimental strategies can resolve contradictions in reported toxicological data for this compound?

Methodological Answer:

• In Vitro Assays : Perform cytotoxicity screening (e.g., MTT assay on HEK293 cells) and compare with literature .
• Metabolic Profiling : Use hepatic microsomes to identify reactive metabolites (e.g., fluorobenzyl oxidation products) .
• Dose-Response Studies : Establish LD₅₀ in animal models (OECD Guideline 423) and correlate with in vitro results .

Q. How can researchers design a robust HPLC method to quantify impurities in synthesized batches?

Methodological Answer:

• Column Selection : Use a C18 column (e.g., 250 mm × 4.6 mm, 5 µm) with a mobile phase of acetonitrile:ammonium acetate buffer (pH 4.5) .
• Detection : UV detection at 254 nm (fluorobenzyl chromophore).
• Validation : Assess linearity (R² > 0.995), LOD/LOQ (<0.1%), and precision (%RSD < 2%) per ICH guidelines .

Methodological Frameworks

Q. How can theoretical frameworks guide the study of this compound’s reactivity?

Methodological Answer:

• Frontier Molecular Orbital (FMO) Theory : Predict nucleophilic/electrophilic sites via HOMO-LUMO gaps (e.g., fluorobenzyl group as electron-deficient) .
• Hammett Parameters : Correlate substituent effects (e.g., -F meta-substitution) on reaction rates .

Q. What statistical approaches are suitable for analyzing structure-activity relationships (SAR)?

Methodological Answer:

• Multivariate Regression : Relate substituent properties (e.g., logP, molar refractivity) to biological activity .
• Principal Component Analysis (PCA) : Reduce dimensionality in datasets (e.g., NMR shifts, binding affinities) .